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Compound of Interest

Compound Name:
3-(Bromomethyl)-5-nitro-1,2-

thiazole

Cat. No.: B13475950

Get Quote

Application Note: Strategic Utilization of 3-(Bromomethyl)-5-nitro-1,2-thiazole in Medicinal

Chemistry

Executive Summary
Compound: 3-(Bromomethyl)-5-nitro-1,2-thiazole CAS: 2913277-87-7 (Representative)

Class: Halogenated Nitro-Isothiazole Role: Electrophilic Pharmaceutical Intermediate

This guide details the handling, reactivity, and synthetic application of 3-(Bromomethyl)-5-
nitro-1,2-thiazole. As a structural isomer of the widely utilized 1,3-thiazoles (e.g.,

Nitazoxanide), the 1,2-thiazole (isothiazole) core offers distinct physicochemical properties,

including altered lipophilicity and metabolic stability. This intermediate serves as a critical "linker

scaffold," enabling the attachment of the bioactive 5-nitroisothiazole moiety to nucleophilic

pharmacophores via the highly reactive bromomethyl handle.

Key Applications:

Anti-infective Discovery: Synthesis of novel nitro-heterocyclic antibiotics and antiprotozoals.
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Fragment-Based Drug Design (FBDD): Introduction of electron-deficient heteroaromatic

rings to modulate pKa and solubility.

Bio-orthogonal Labeling: Cysteine-selective alkylation probes.

Chemical Reactivity Profile
To use this intermediate effectively, researchers must understand the electronic push-pull

dynamics of the scaffold.

The Electrophile (Bromomethyl Group): The C-3 bromomethyl group acts as a "benzylic-like"

halide. It is highly activated toward

displacement due to the electron-withdrawing nature of the isothiazole ring, further enhanced
by the 5-nitro group.

The Electronic Sink (5-Nitro Group): The nitro group at C-5 strongly withdraws electron

density from the ring.

Benefit: Increases the electrophilicity of the C-3 position.

Risk:[1] Makes the ring susceptible to nucleophilic aromatic substitution (

) or ring-opening under harsh basic conditions (e.g., strong alkoxides or hydroxides).

Reactivity Hierarchy:

Alkylation (C-3 side chain): Fastest. Occurs with amines, thiols, and carboxylates at RT.

Hydrolysis: Moderate risk. Converts to the alcohol in aqueous base.

Ring Degradation: High risk with strong bases (

) or reducing agents incompatible with nitro groups.

Application Protocols
Protocol A: N-Alkylation (Synthesis of Amino-Isothiazole
Libraries)
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Target: Coupling secondary amines (e.g., piperazines, morpholines) to generate potential

bioactive leads.

Materials:

Substrate: 3-(Bromomethyl)-5-nitro-1,2-thiazole (1.0 equiv)

Nucleophile: Secondary amine (1.1 equiv)

Base:

-Diisopropylethylamine (DIPEA) or

(anhydrous)

Solvent: Acetonitrile (MeCN) or THF (Anhydrous)

Step-by-Step Workflow:

Preparation: Dissolve 1.0 mmol of the nitro-isothiazole in 5 mL of anhydrous MeCN under an

inert atmosphere (

or Ar). Note: Keep temperature at 0°C initially to prevent exotherms.

Addition: Add 1.2 mmol of DIPEA followed by the dropwise addition of 1.1 mmol of the

amine.

Reaction: Allow the mixture to warm to Room Temperature (RT). Stir for 2–4 hours.

Monitoring: Check via TLC (Hexane/EtOAc 1:1) or LC-MS.[2] The starting material

(bromide) should disappear rapidly.

Workup:

Dilute with EtOAc (20 mL).

Wash with water (

) and Brine (
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).

Dry over

, filter, and concentrate in vacuo.

Purification: Flash column chromatography (Silica gel). Nitro-isothiazoles are often

yellow/orange solids; visual tracking on the column is possible.

Critical Control Point: Avoid using primary amines if bis-alkylation is not desired. If using

primary amines, use a large excess of the amine (5-10 equiv) or protect the amine first.

Protocol B: S-Alkylation (Thioether Synthesis)
Target: Synthesis of sulfide-linked derivatives (common in antifungal research).

Materials:

Substrate: 3-(Bromomethyl)-5-nitro-1,2-thiazole

Nucleophile: Thiol (R-SH)

Base:

(Cesium Carbonate) - promotes soft nucleophile attack.[2]

Solvent: DMF or Acetone.

Step-by-Step Workflow:

Activation: In a vial, mix thiol (1.0 equiv) and

(1.1 equiv) in DMF. Stir for 15 mins to generate the thiolate.

Coupling: Cool the mixture to 0°C. Add the nitro-isothiazole (1.0 equiv) as a solution in DMF.

Reaction: Stir at 0°C for 1 hour, then warm to RT for 1 hour.

Why? Thiols are highly nucleophilic. Lower temperatures prevent side reactions at the

nitro group.
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Quench: Pour into ice-water. The product often precipitates as a solid.

Isolation: Filtration (if solid) or extraction with DCM.

Visualization: Reaction Pathways & Logic

Critical Conditions
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Click to download full resolution via product page

Figure 1: Reaction logic flow for 3-(Bromomethyl)-5-nitro-1,2-thiazole, highlighting preferred

synthetic routes and avoidance of hydrolysis.

Quality Control & Stability Data
Analytical Standard (HPLC):

Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18, 3.5 µm).

Mobile Phase: A: 0.1% Formic Acid in Water; B: Acetonitrile.

Gradient: 5% B to 95% B over 10 mins.

Detection: UV at 254 nm and 300 nm (Nitro group absorbance).

Stability Profile:
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Parameter Status Recommendation

Thermal Unstable > 80°C
Do not heat neat. Store <
4°C.

Hydrolytic Sensitive
Store under Argon/Nitrogen.

Desiccate.

| Light | Photosensitive | Protect from light (Amber vials). |

Safety & Toxicology (HSE)
Warning: This compound combines the hazards of alkylating agents and nitroaromatics.

Lachrymator: Bromomethyl heterocycles are potent tear agents. Handle only in a functioning

fume hood.

Mutagenicity: Nitro-heterocycles (like nitrothiazoles) are often Ames positive. Treat as a

potential carcinogen.

Skin Sensitizer: Direct contact may cause severe dermatitis. Double-gloving (Nitrile) is

mandatory.

Incompatibility: Avoid contact with strong reducing agents (hydrazine, hydrides) to prevent

uncontrolled reduction of the nitro group, which can be energetic.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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